5-Amino-3-[2-oxo-2-(piperidin-1-yl)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one

• IUPAC Name: 5-amino-3-(2-oxo-2-piperidin-1-ylethyl)-1,3-benzoxazol-2-one
• InChI: InChI=1S/C14H17N3O3/c15-10-4-5-12-11(8-10)17(14(19)20-12)9-13(18)16-6-2-1-3-7-16/h4-5,8H,1-3,6-7,9,15H2
• InChI Key: RBGVAFUYRSIRHF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C3=C(C=CC(=C3)N)OC2=O
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol
• CAS No.: 1157074-84-4

Description

The compound “5-Amino-3-[2-oxo-2-(piperidin-1-yl)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one” is a complex organic molecule that contains several functional groups, including an amino group (-NH2), a piperidine ring, and a benzoxazole ring. These groups are common in many pharmaceutical compounds and could potentially have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a benzoxazole ring, which is a fused ring system containing a benzene ring and an oxazole ring. Attached to this system is a piperidine ring, which is a six-membered ring with one nitrogen atom. There is also an amino group attached to the benzoxazole ring.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The amino group could potentially undergo reactions such as acylation or alkylation. The piperidine ring could undergo reactions typical of secondary amines, such as quaternization.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any additional functional groups or substituents. Factors such as polarity, solubility, melting point, and boiling point would be influenced by these structural features.

Scientific Research Applications

Antimicrobial Activities

Some novel derivatives, including compounds related to the structure of interest, have been synthesized and tested for their antimicrobial activities. These studies demonstrate the potential of these compounds to act against various microorganisms, highlighting their relevance in the development of new antimicrobial agents. For instance, Bektaş et al. (2007) synthesized 1,2,4-triazole derivatives and evaluated their antimicrobial activities, finding some compounds with good or moderate activities against test microorganisms Molecules. Similarly, Fandaklı et al. (2012) explored the antimicrobial activity of new 1,2,4-triazol-3-one derivatives, revealing that Mannich bases showed good activity compared with ampicillin Turkish Journal of Chemistry.

Synthesis and Chemical Structure Analysis

The synthesis of related compounds often involves complex reactions that yield derivatives with potential biological activities. For example, Bekircan and Bektaş (2008) reported the synthesis of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones, detailing the chemical structures confirmed through various spectroscopic methods Molecules.

Biological and Pharmacological Evaluations

Research also extends to evaluating the biological and pharmacological properties of these compounds, including anti-inflammatory and anti-cancer activities. Al-Omar et al. (2010) synthesized novel 5-(1-adamantyl)-4-arylideneamino-3-mercapto-1,2,4-triazoles and related derivatives, testing them for in vitro antimicrobial activities and in vivo anti-inflammatory activities. Several derivatives showed promising results, particularly against Gram-positive bacteria, and demonstrated good or moderate anti-inflammatory activity Molecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

Compounds containing benzoxazole and piperidine rings are of interest in medicinal chemistry, and there is ongoing research into their synthesis and potential applications. Future research could explore the biological activity of this compound and its potential uses in medicine.

Mechanism of Action

Piperidine Derivatives

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .

Benzoxazolone Derivatives

Benzoxazolones are a class of organic compounds that contain a benzene fused to an oxazole. These compounds have been found to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .